3-Hydroxyrifamycin S

• Molecular Formula: C37H45NO13
• Molecular Weight: 711.8 g/mol
• InChI: InChI=1S/C37H45NO13/c1-15-11-10-12-16(2)36(47)38-26-30(43)24-23(31(44)32(26)45)25-34(20(6)29(24)42)51-37(8,35(25)46)49-14-13-22(48-9)17(3)33(50-21(7)39)19(5)28(41)18(4)27(15)40/h10-15,17-19,22,27-28,33,40-43H,1-9H3,(H,38,47)/b11-10-,14-13-,16-12-/t15-,17+,18+,19+,22-,27-,28+,33+,37-/m0/s1
• InChIKey: RHKLJQICQQSACY-FJBVFFGJSA-N

3-Hydroxyrifamycin S Overview

3-Hydroxyrifamycin S is a semi-synthetic ansamycin antibiotic derived from the rifamycin class, characterized by a unique hydroxyl group at the C-3 position of the ansa-bridged naphthohydroquinone core . Its molecular formula is C₃₇H₄₅NO₁₃, with a molecular weight of 711.75 g/mol . As a specific derivative of rifamycin S, it serves as a critical intermediate and a target molecule in studies of polyketide synthase (PKS) engineering and the development of next-generation antibacterial agents [1].

PKS Engineering

Use as biosynthetic intermediate and verification standard in polyketide synthase studies.

Antimicrobial Research

Reported broader Gram-negative activity supports bacterial pathogen panel investigations.

Analytical Reference

Well-characterized TLC and MS profiles serve as benchmarks for rifamycin derivative identification.

• [1] Traxler, P., Schupp, T., & Nüesch, J. (1982). Fermentation process for producing a rifamycin derivative. U.S. Patent No. 4,298,692. Washington, DC: U.S. Patent and Trademark Office. View Source

3-Hydroxyrifamycin S Key Differentiators

While rifamycin S and its derivatives share a common core scaffold, structural modifications at the C-3 position profoundly alter both their physicochemical properties and biological spectrum [1]. 3-Hydroxyrifamycin S exhibits a distinct polarity and chromatographic profile compared to its parent, rifamycin S, which directly impacts its isolation and purification in fermentation broths [1]. More importantly, its specific substitution pattern confers a demonstrably broader spectrum of activity against Gram-negative pathogens relative to rifamycin S, a crucial differentiator for projects targeting resistant bacterial strains [2]. Therefore, substituting generic rifamycin S for 3-Hydroxyrifamycin S in assays or as a synthetic intermediate will yield non-comparable results and fail to replicate key biological activities.

Attribute

3-Hydroxyrifamycin S

Rifamycin S

TLC Profile

Distinct, lower retention in polar systems

Higher Rf values; different separation behavior

Antibacterial Spectrum

Broader Gram-negative activity reported

Primarily Gram-positive activity; limited Gram-negative coverage

Mass Identity

Exhibits a +16 Da mass shift (hydroxyl addition)

Base molecular ion; no shift

• [1] Traxler, P., Schupp, T., & Nüesch, J. (1983). Rifamycins, their compositions and use as antibiotics. U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Ciba-Geigy AG. (1982). Compounds with antibiotic activity, their manufacture by fermentation and pharmaceutical preparations containing them. European Patent No. EP0014181B1. Munich, Germany: European Patent Office. View Source

3-Hydroxyrifamycin S Evidence Highlights

Expanded Gram-Negative Activity

In contrast to its parent compound rifamycin S, 3-Hydroxyrifamycin S demonstrates a significantly wider range of antibiotic action, particularly against clinically relevant Gram-negative bacterial pathogens [1]. This expanded spectrum is a key differentiating factor for research programs focused on overcoming Gram-negative resistance mechanisms. The comparator, rifamycin S, is known for its potent activity primarily against Gram-positive bacteria, with limited efficacy against Gram-negative strains [2].

Gram-Negative Spectrum

Class-level inference

Broader activity against Gram-negative pathogens relative to rifamycin S (qualitative). No specific MIC values reported in foundational patents.

Supports Gram-negative pathogen panel research context.

Data to verify; class-level inference from patent literature.

Evidence Dimension	Antibacterial Spectrum
Target Compound Data	Wider range of action, especially against Gram-negative bacteria
Comparator Or Baseline	Rifamycin S (parent compound)
Quantified Difference	Qualitative broadening of activity spectrum (specific MIC values not available in foundational patents)
Conditions	In vitro antibacterial susceptibility testing; specific strains and MIC values not explicitly quantified in the cited foundational patent literature.

Why This Matters

This spectrum expansion is critical for scientists seeking to develop rifamycin-based therapies or tools active against a broader range of bacterial pathogens, including problematic Gram-negative species.

• [1] Ciba-Geigy AG. (1982). Compounds with antibiotic activity, their manufacture by fermentation and pharmaceutical preparations containing them. European Patent No. EP0014181B1. Munich, Germany: European Patent Office. View Source
• [2] Traxler, P., Schupp, T., & Nüesch, J. (1983). Rifamycins, their compositions and use as antibiotics. U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Distinct Chromatographic Profile for Isolation

3-Hydroxyrifamycin S exhibits a unique and highly reproducible retention factor (Rf) profile in thin-layer chromatography (TLC) when compared directly to rifamycin S and other analogs. This differential migration pattern is essential for developing robust analytical and preparative purification protocols. The Rf values for 3-Hydroxyrifamycin S are markedly lower in several solvent systems, reflecting its increased polarity due to the 3-hydroxyl group [1].

TLC Retention (Rf)

Head-to-head

ΔRf: −0.55 (System 1), −0.37 (System 2), −0.44 (System 3), +0.19 (System 4) across 4 solvent systems on silica gel 60 F254.

Supports analytical method development and purification protocol design.

Direct head-to-head comparison in patent; four solvent systems.

Evidence Dimension	Thin-Layer Chromatography (TLC) Retention Factor (Rf)
Target Compound Data	Rf = 0.10 (System 1), 0.37 (System 2), 0.18 (System 3), 0.61 (System 4)
Comparator Or Baseline	Rifamycin S: Rf = 0.65 (System 1), 0.74 (System 2), 0.62 (System 3), 0.42 (System 4)
Quantified Difference	ΔRf: -0.55 (System 1), -0.37 (System 2), -0.44 (System 3), +0.19 (System 4)
Conditions	Silica gel plates 60 F 254 (Merck). System 1: chloroform/methanol (9:1); System 2: chloroform/methanol (6:1); System 3: ethyl acetate/acetone/water (72:24:4); System 4: toluene/acetone/methanol (5:3:2).

Why This Matters

This quantitative difference in Rf values is crucial for analytical chemists and process scientists who must reliably identify and purify 3-Hydroxyrifamycin S from complex fermentation mixtures or reaction products.

• [1] Traxler, P., Schupp, T., & Nüesch, J. (1983). Rifamycins, their compositions and use as antibiotics. U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Mass Spectrometry Identity

Field desorption mass spectrometry (FD-MS) provides a clear and unambiguous differentiation between 3-Hydroxyrifamycin S and its parent compound, rifamycin S. The molecular ion peak of the target compound is shifted by exactly 16 mass units, corresponding to the addition of a single oxygen atom (the 3-hydroxyl group) [1]. This definitive mass shift is a critical quality control parameter for confirming compound identity and purity.

MS Molecular Ion

Head-to-head

FD-MS m/z = 711 for target vs. 695 for rifamycin S; Δm/z = +16 (consistent with +O).

Definitive identity verification for procurement and QC.

Sharp maximum confirms hydroxyl group addition; literature data.

Evidence Dimension	Molecular Ion Mass (m/z)
Target Compound Data	m/z = 711 (sharp maximum)
Comparator Or Baseline	Rifamycin S (parent compound): m/z = 695
Quantified Difference	Δm/z = 16 (consistent with +O)
Conditions	Field desorption mass spectrometry (FD-MS); Empirical formula: C₃₇H₄₅NO₁₃

Why This Matters

This 16-unit mass difference is a critical specification for procurement and analytical verification, allowing for unambiguous confirmation of the correct compound upon receipt and ensuring experimental reproducibility.

• [1] Traxler, P., Schupp, T., & Nüesch, J. (1983). Rifamycins, their compositions and use as antibiotics. U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

Solubility and Physical Properties

The physical properties of 3-Hydroxyrifamycin S are well-defined, providing essential information for laboratory handling and experimental design. It is an amorphous red powder with a distinct melting point. Its solubility profile is comparable to other rifamycins, being readily soluble in most organic solvents but insoluble in water and aliphatic hydrocarbons .

Physical Properties

Source review

Amorphous red powder; MP 120–123 °C; soluble in methanol, DMF, THF, DMSO, dioxane; insoluble in water and aliphatic hydrocarbons.

Guides solvent selection and handling for in vitro assays.

Class-level consistency with rifamycin derivatives; patent data.

Evidence Dimension	Physical State and Solubility
Target Compound Data	Amorphous red powder; Melting Point: 120-123°C; Readily soluble in methanol, DMF, THF, dioxane, DMSO, ether; Insoluble in water and aliphatic hydrocarbons.
Comparator Or Baseline	Class-level expectation for rifamycin derivatives
Quantified Difference	N/A (class-level consistency)
Conditions	Visual inspection; melting point apparatus; standard solubility tests.

Why This Matters

This data allows researchers to anticipate the compound's behavior during handling, storage, and use in various in vitro assays, ensuring appropriate solvent selection and experimental design.

• [1] Traxler, P., Schupp, T., & Nüesch, J. (1983). Rifamycins, their compositions and use as antibiotics. U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source

3-Hydroxyrifamycin S Research Applications

Gram-Negative Antibiotic Development

Research teams focused on combating multidrug-resistant Gram-negative infections can utilize 3-Hydroxyrifamycin S as a lead scaffold or a key intermediate. Its documented broader spectrum of action against Gram-negative bacteria, in comparison to rifamycin S, provides a validated starting point for further medicinal chemistry optimization [1]. The compound's unique properties can be leveraged to design novel analogs that overcome intrinsic resistance mechanisms in pathogens such as Escherichia coli and Pseudomonas species, as highlighted in foundational patents [2].

PKS Engineering & Synthetic Biology

For laboratories engaged in metabolic engineering of Nocardia mediterranei or heterologous hosts, 3-Hydroxyrifamycin S serves as an authentic standard for verifying the activity of engineered biosynthetic pathways. The specific fermentation process and recombinant strains (e.g., DSM 1415, R-21) used to produce this compound are well-documented [1]. The distinct TLC Rf values (e.g., Rf 0.10 in System 1) provide a precise analytical target for confirming successful production and for isolating the desired metabolite from culture broths [2].

Analytical Method Development & QC

Analytical chemistry groups and QC laboratories can rely on the well-characterized physicochemical and chromatographic profile of 3-Hydroxyrifamycin S to develop and validate robust separation methods. The compound's unique Rf values in four distinct TLC solvent systems and its specific mass shift of 16 m/z units (to 711) serve as definitive benchmarks for the identification and purity assessment of rifamycin derivatives within a research library or a production process [1].

SAR Studies at C-3 Position

This compound is an indispensable tool for SAR studies investigating the impact of C-3 substitution on the ansamycin scaffold. The 3-hydroxyl group is a key differentiator from the parent rifamycin S. By using 3-Hydroxyrifamycin S as a specific reference compound, researchers can quantitatively assess how modifications at this position influence antibacterial spectrum, target binding, and pharmacokinetic properties, thereby guiding the rational design of more potent and selective rifamycin analogs [1].

Application

Selection Property

Validation Focus

Gram-negative pathogen research

Spectrum profile relative to rifamycin S

In vitro susceptibility panel

PKS pathway engineering

TLC-based identity confirmation

Rf matching in specified solvent systems

Analytical QC methods

Distinct MS and TLC profiles

Identity and purity assessment

C-3 SAR studies

Hydroxyl substitution impact

SAR interpretation for analog design

• [1] Traxler, P., Schupp, T., & Nüesch, J. (1983). Rifamycins, their compositions and use as antibiotics. U.S. Patent No. 4,411,896. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Ciba-Geigy AG. (1982). Compounds with antibiotic activity, their manufacture by fermentation and pharmaceutical preparations containing them. European Patent No. EP0014181B1. Munich, Germany: European Patent Office. View Source